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Compound of Interest

Compound Name: (Rac)-AZD 6482

Cat. No.: B2793369 Get Quote

(Rac)-AZD6482 is a potent and selective inhibitor of phosphoinositide 3-kinase β (PI3Kβ), a

key enzyme in intracellular signaling pathways that regulate cell growth, proliferation, survival,

and motility. This technical guide provides an in-depth overview of the biological activity of

(Rac)-AZD6482, summarizing key quantitative data, detailing experimental methodologies, and

illustrating relevant signaling pathways and workflows.

Mechanism of Action and In Vitro Potency
(Rac)-AZD6482 is an ATP-competitive inhibitor of PI3Kβ.[1] Its potency and selectivity have

been characterized in various in vitro kinase assays.

Quantitative Data: In Vitro Kinase Inhibition
Target IC50 Notes

PI3Kβ 0.01 µM (10 nM)
Potent inhibition of the primary

target.

PI3Kα 136 nM
Approximately 13.6-fold

selectivity over PI3Kα.

PI3Kδ 13.6 nM
Approximately 1.4-fold

selectivity over PI3Kδ.

PI3Kγ 47.8 nM
Approximately 4.8-fold

selectivity over PI3Kγ.
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Data compiled from multiple sources.

Effects on Platelet Function
PI3Kβ plays a crucial role in platelet adhesion and aggregation. (Rac)-AZD6482 has been

shown to exert anti-platelet effects.

Key Findings:
A maximal anti-platelet effect was observed at a concentration of 1 µM in both in vitro and ex

vivo studies in dogs and humans.[1]

In vivo studies in dogs demonstrated a complete anti-thrombotic effect without an increase in

bleeding time or blood loss.[1]

Signaling Pathway: PI3Kβ in Platelet Aggregation
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In Vitro Kinase Assay Workflow

Start

Prepare reaction mix:
- PI3Kβ enzyme
- PIP2 substrate

- ATP (radiolabeled or with detection reagent)

Add (Rac)-AZD6482 at various concentrations

Incubate at 37°C

Stop the reaction

Detect the amount of PIP3 produced

Analyze data to determine IC50

End
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CCK-8 Assay Workflow

Start

Seed cells in a 96-well plate

Incubate for 24 hours

Add (Rac)-AZD6482 at various concentrations

Incubate for 48 hours

Add CCK-8 reagent

Incubate for 1-4 hours

Measure absorbance at 450 nm

Calculate cell viability and determine IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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